Cas no 868081-50-9 (5-methoxy-2-propyl-1-benzofuran)

• Product Name: 5-methoxy-2-propyl-1-benzofuran
• CAS No: 868081-50-9
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD22123775
• CID: 4263633
• Update Time: 2025-07-22

5-methoxy-2-propyl-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 5-methoxy-2-propyl-
• 5-methoxy-2-propyl-1-benzofuran

• MDL： MFCD22123775
• Inchi： 1S/C12H14O2/c1-3-4-11-8-9-7-10(13-2)5-6-12(9)14-11/h5-8H,3-4H2,1-2H3
• InChI Key： DPVNFZPFUNOANF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC)C=C2C=C1CCC

Additional information on 5-methoxy-2-propyl-1-benzofuran

Introduction to 5-methoxy-2-propyl-1-benzofuran (CAS No. 868081-50-9)

5-methoxy-2-propyl-1-benzofuran, identified by its Chemical Abstracts Service (CAS) number 868081-50-9, is a heterocyclic organic compound belonging to the benzofuran class. This compound has garnered significant attention in the field of pharmaceutical chemistry and natural product research due to its unique structural properties and potential biological activities. Benzofuran derivatives are widely studied for their role in medicinal chemistry, often serving as key scaffolds in the development of drugs targeting various diseases.

The molecular structure of 5-methoxy-2-propyl-1-benzofuran consists of a benzene ring fused with a furan ring, with a methoxy group (-OCH₃) at the 5-position and an isopropyl group (-CH(CH₃)₂) at the 2-position. This particular arrangement of substituents contributes to its distinct chemical reactivity and interaction with biological targets. The presence of both electron-donating (methoxy) and alkyl (isopropyl) groups enhances its solubility and bioavailability, making it a promising candidate for further pharmacological investigation.

In recent years, there has been a surge in research focusing on natural product-inspired compounds due to their high structural diversity and biological efficacy. 5-methoxy-2-propyl-1-benzofuran exemplifies this trend, as it shares structural similarities with several bioactive molecules isolated from plants and microorganisms. Studies have shown that benzofuran derivatives exhibit a wide range of pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial effects. The specific substitution pattern in 5-methoxy-2-propyl-1-benzofuran may contribute to its unique spectrum of activities, making it a valuable asset in drug discovery programs.

One of the most compelling aspects of 5-methoxy-2-propyl-1-benzofuran is its potential as a lead compound for the development of novel therapeutic agents. Researchers have been exploring its derivatives to optimize pharmacokinetic profiles and enhance target specificity. For instance, modifications at the 3-position of the benzene ring or variations in the propyl side chain could lead to compounds with improved efficacy against specific disease targets. The flexibility offered by this molecular framework allows for extensive structural modifications, enabling chemists to tailor properties such as metabolic stability, solubility, and binding affinity.

The synthesis of 5-methoxy-2-propyl-1-benzofuran has been reported in several academic publications, highlighting its accessibility through multi-step organic reactions. Common synthetic routes involve the condensation of appropriate phenols with alkynes or the cyclization of pre-formed intermediates under controlled conditions. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating further downstream applications such as crystallographic studies and spectroscopic characterization.

From a computational chemistry perspective, 5-methoxy-2-propyl-1-benzofuran has been subjected to molecular modeling studies to elucidate its interactions with biological targets. These studies often involve docking simulations to predict binding affinities and identify potential binding pockets on proteins or enzymes. The results from such simulations can guide medicinal chemists in designing more potent analogs by highlighting key interactions between the compound and its target molecules. Additionally, quantum mechanical calculations have been employed to understand the electronic structure and reactivity of 5-methoxy-2-propyl-1-benzofuran, providing insights into possible metabolic pathways and degradation products.

The pharmacological evaluation of 5-methoxy-2-propyl-1-benzofuran has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate certain signaling pathways associated with inflammation and cancer progression. For example, preliminary data suggest that this compound may inhibit the activity of enzymes involved in prostaglandin synthesis, thereby reducing inflammatory responses. Furthermore, its interaction with specific receptors or ion channels could make it a candidate for treating neurological disorders or cardiovascular diseases.

The natural occurrence of related benzofuran derivatives has also provided insights into their biological roles. Plants belonging to families such as Lamiaceae and Rubiaceae are known to produce various benzofurans with medicinal properties. While 5-methoxy-2-propyl-1-benzofuran itself may not be found in nature, its structural motifs are reminiscent of compounds isolated from these sources. This connection underscores the importance of natural product-inspired drug discovery programs in identifying novel bioactive molecules.

In conclusion, 5-methoxy-2-propyl-1-benzofuran (CAS No. 868081-50-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for benzofuran derivatives, compounds like 5-methoxy-2-propyl-1-benzofuran will undoubtedly play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.